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Compound of Interest

Compound Name: D-Panthenol-d4

Cat. No.: B15140873

Essential Safety and Handling Guide for D-
Panthenol-d4

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the handling of D-Panthenol-d4, including operational and
disposal plans.

Hazard Identification and Personal Protective
Equipment (PPE)

D-Panthenol-d4 is a deuterated form of D-Panthenol. While specific data for the deuterated
compound is not widely available, the safety profile is expected to be very similar to that of D-
Panthenol. The primary hazards include potential irritation to the skin, eyes, and respiratory
tract.[1] It is a combustible liquid, though it does not ignite readily.[2]

Proper personal protective equipment is crucial to minimize exposure and ensure safety. The
following table summarizes the recommended PPE for handling D-Panthenol-d4.
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PPE Category

Recommendation

Specifications

Eye/Face Protection

Safety glasses with side-

shields or chemical safety
goggles.[2][3][4]

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166.[4]

Hand Protection

Chemical-resistant gloves.[2]

[5]

Nitrile rubber or PVC gloves
are recommended.[2][3]
Gloves must be inspected

before use.[5]

Skin and Body Protection

Protective clothing to prevent
skin contact.[2][6]

An impervious suit or overalls

are recommended.[2][3]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, use

an approved respirator.[2][5]

A full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges is
recommended if engineering

controls are insufficient.[5]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2] Remove contact
lenses if present and easy to do.[2] Seek

medical attention if irritation persists.[2]

Skin Contact

Wash off with soap and plenty of water.[2]
Remove contaminated clothing and wash it
before reuse.[2][6] Get medical advice if skin

irritation occurs.[2]

Move the person into fresh air.[6] If not

breathing, give artificial respiration.[6] If

Inhalation o o
breathing is difficult, administer oxygen.[6] Seek
medical attention.[6]
Do NOT induce vomiting.[6] Never give anything
Ingestion by mouth to an unconscious person.[6] Rinse

mouth with water and consult a physician.[5][6]

Handling and Storage Protocols

Proper handling and storage are essential to maintain the integrity of D-Panthenol-d4 and

ensure a safe laboratory environment.

Handling:

Work in a well-ventilated area.[2]

Avoid breathing vapors or mist.[2][5]

Wash hands thoroughly after handling.[5][6]

Avoid contact with skin, eyes, and clothing.[6]

Keep away from heat, sparks, and open flames.[2]
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e Incompatible with strong oxidizing agents, strong acids, and strong bases.[2]

Storage:

e Store in a cool, dry, and well-ventilated area.[3]

o Keep the container tightly closed.[5][6]

 Recommended storage temperatures can vary, with some sources suggesting refrigeration
at 2-8°C.[5][6]

e The material is hygroscopic (absorbs moisture from the air).[2][6]

The following diagram outlines the standard workflow for handling D-Panthenol-d4 in a
laboratory setting.
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Preparation

[ Review Safety Data Sheet (SDS) ]

[ Don Personal Protective Equipment (PPE) j

Hanflling
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[ Dispense D-Panthenol-d4 ]

Perform experimental procedure

Cleanup a;d Disposal

Decontaminate work surfaces

'

[ Dispose of waste according to regulations j
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Standard Laboratory Workflow for Handling D-Panthenol-d4.
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Spill and Disposal Procedures

In the event of a spill and for routine disposal, follow these guidelines to ensure safety and
environmental compliance.

Spill Response:

o Evacuate and Secure: Immediately evacuate unnecessary personnel and secure the area.[2]
Eliminate all ignition sources.[3]

o Ventilate: Ensure adequate ventilation.[2]

o Containment: For minor spills, absorb the spill with an inert material such as sand, earth, or
vermiculite.[6] Do not use combustible materials like sawdust.[7]

o Collection: Carefully collect the absorbed material and place it into a suitable, labeled
container for disposal.[5][6]

o Decontamination: Clean the spill area thoroughly with soap and water.[7]
Waste Disposal:

» All waste materials must be handled in accordance with local, state, and federal regulations.

[3]
» Dispose of the unused product and contaminated packaging as hazardous waste.[5]
e Do not allow the product to enter drains or waterways.[5][8]

o Consult your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service for specific guidance.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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